6-Chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid

• IUPAC Name: 6-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C7H3ClF3NO2/c8-5-2-3(7(9,10)11)1-4(12-5)6(13)14/h1-2H,(H,13,14)
• InChI Key: TVUNLKOAOAHOBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1C(=O)O)Cl)C(F)(F)F
• Molecular Formula: C7H3ClF3NO2
• DSSTOX Substance ID: DTXSID20610640
• Molecular Weight: 225.55 g/mol
• CAS RN: 823222-00-0

Description

6-Chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. TFMP derivatives are primarily used in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.

Synthesis Analysis

The synthesis of TFMP derivatives involves a cyclocondensation reaction using a trifluoromethyl-containing building block. The simultaneous vapor-phase reaction has the advantage that 2-chloro-5-(trifluoromethyl)pyridine (2,5-CTF), a key intermediate for the synthesis of fluazifop, can be obtained in good yield via a simple one-step reaction.

Molecular Structure Analysis

The molecular structure of 6-Chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid is characterized by the presence of a trifluoromethyl group and a pyridine moiety. The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety contribute to the biological activities of TFMP derivatives.

Chemical Reactions Analysis

The chemical reactions involving 6-Chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid are characterized by the use of a trifluoromethyl-containing building block in a cyclocondensation reaction. This reaction is advantageous as it allows for the production of key intermediates such as 2,5-CTF in a simple one-step reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of 6-Chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid are influenced by the presence of the trifluoromethyl group and the pyridine moiety. These groups confer unique physicochemical properties to the compound, contributing to its biological activities.

Scientific Research Applications

Agrochemical Applications

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Pharmaceutical Applications

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Veterinary Applications

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Synthesis of Trifluoromethylpyridyllithiums

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Synthesis of Metal-Organic Frameworks (MOFs)

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Synthesis of Methiodide Salts

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Mechanism of Action

Target of Action

Compounds with a trifluoromethylpyridine structure are known to be used in the agrochemical and pharmaceutical industries . They are thought to interact with various targets, depending on the specific derivative and its application .

Mode of Action

A molecule with a -cf3 group, attached to a tertiary stereogenic center in a hetero aliphatic ring, has been shown to exhibit improved drug potency toward reverse transcriptase enzyme inhibition by lowering the pka of the cyclic carbamate by a key hydrogen bonding interaction with the protein .

Biochemical Pathways

Compounds with a trifluoromethylpyridine structure are known to be involved in various biochemical pathways, depending on their specific applications .

Pharmacokinetics

The unique physicochemical properties of the fluorine atom and the pyridine moiety in trifluoromethylpyridine derivatives are thought to contribute to their biological activities .

Result of Action

Compounds with a trifluoromethylpyridine structure are known to have various effects, depending on their specific applications .

Action Environment

It is known that the unique physicochemical properties of the fluorine atom and the pyridine moiety in trifluoromethylpyridine derivatives can influence their biological activities .

Future Directions

The future of 6-Chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid and its derivatives looks promising. It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic, with more than 50% of the pesticides launched in the last two decades being fluorinated.

Synthesis routes and methods

Procedure details

To a solution of 300 mg of 2-chloro-6-methyl-4-(trifluoromethyl)-pyridine (1.49 mmol) in pyridine (5 ml) was added a solution of 1.61 g of tetrabutylammonium permanganate (4.46 mmol) in pyridine (4.5 ml) and the reaction mixture was stirred at 80° C. for 3 h. The reaction mixture was then poured into a mixture of water and ice and then NaHSO3 solution (40% in water) was added until the color turned light yellow. The mixture was then acidified by addition of 2N HCl and extracted with ethyl acetate. The combined organic layers were then washed with 1N HCl and brine, dried (Na2SO4), filtered and concentrated. The remaining residue was purified by chromatography (DCM/MeOH 100:0 to 90:10) to yield 224 mg (67%) of a gray liquid. MS (ISP) 224.3 (M−H)−.